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Compound of Interest

Compound Name: 3,6-Dimethylphthalic anhydride
CAS No.: 5463-50-3
Cat. No.: B186539

Get Quote

CAS: 5463-50-3 | Formula: C10HsOs | Class: Cyclic Acid Anhydride[1]

Part 1: Executive Technical Summary

3,6-Dimethylphthalic anhydride is a specialized reagent utilized in the synthesis of
functionalized phthalimides, fluorophores, and bioactive scaffolds in drug discovery.[1] While
valuable as a structural building block, it presents a high-risk toxicological profile characterized
by potent respiratory and skin sensitization.[1]

Unlike simple irritants, this compound acts as a hapten, capable of modifying endogenous
proteins to trigger irreversible immunological sensitization.[1] Exposure control requires a zero-
tolerance approach to inhalation of dust or vapors, necessitating engineering controls superior
to standard benchtop chemistry.[1]

Part 2: Chemical & Physical Foundation

Understanding the physical state and reactivity of 3,6-Dimethylphthalic anhydride is the first
line of defense.[1]
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Property Specification Safety Implication

High risk of airborne dust
Physical State Solid (Crystalline/Powder) generation during

weighing/transfer.[1]

Reacts rapidly with
o ] moisture/mucous membranes
Reactivity Hydrolytically Unstable ) )
to form 3,6-dimethylphthalic

acid (exothermic).[1]

) Permeates nitrile gloves in
N Organic solvents (DMSO, ) ) ]
Solubility DCM) solution; requires laminate or
double-gloving.[1]

Low MW facilitates rapid
Molecular Weight 176.17 g/mol absorption through

compromised skin or lungs.[1]

Part 3: Toxicological Mechanisms (The "Why")

To manage the risk, one must understand the mechanism.[1] The primary hazard of 3,6-
Dimethylphthalic anhydride is not merely acidic irritation, but immunological sensitization.[1]

The Haptenization Mechanism

Cyclic anhydrides are electrophilic.[1] Upon contact with biological tissue (lung epithelium or
skin), the anhydride ring opens and covalently binds to nucleophilic amino acid residues
(primarily the

-amino group of Lysine) on carrier proteins (e.g., Human Serum Albumin).

This reaction creates a Hapten-Protein Conjugate.[1] The immune system recognizes this
"modified self" protein as foreign, generating IgE antibodies.[1] Subsequent exposures—even
at picomolar concentrations—can trigger anaphylaxis or occupational asthma.[1]

Diagram 1: Mechanism of Sensitization (Hapten Formation)
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Caption: The electrophilic anhydride ring covalently modifies lysine residues on host proteins,

creating immunogenic conjugates that drive respiratory sensitization.[1]

Part 4: Hazard Classification (GHS)

The following data is derived from aggregated ECHA notifications and Safety Data Sheets.

Hazard Class Category Code Hazard Statement
May cause allergy or
asthma symptoms or

Resp. Sens. Catl H334 ] o
breathing difficulties if
inhaled.

) May cause an allergic

Skin Sens. Cat1l H317 ] )
skin reaction.[1][2][3]
Causes serious eye

Eye Dam. Cat1l H318 damage (Corrosive).
[11[2][31[4]

) ) Causes skin irritation.

Skin Irrit. Cat 2 H315
[11[2][31[5][6]

May cause respiratory

STOT SE Cat3 H335 irritation.[1][2][3][5][6]
[718]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b186539/docs?utm_src=pdf-body-img#technical-hazard-guide-3-6-dimethylphthalic-anhydride
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925180_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethylphthalic-anhydride
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925180_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethylphthalic-anhydride
https://www.fishersci.com/store/msds?partNumber=AC138220250&countryCode=US&language=en
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925180_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethylphthalic-anhydride
https://www.epa.gov/sites/default/files/2016-09/documents/phthalic-anhydride.pdf
https://datasheets.scbt.com/sc-203189.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925180_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3_6-Dimethylphthalic-anhydride
https://www.epa.gov/sites/default/files/2016-09/documents/phthalic-anhydride.pdf
https://datasheets.scbt.com/sc-203189.pdf
https://www.inchem.org/documents/cicads/cicads/cicad75.pdf
https://www.ecetoc.org/wp-content/uploads/2014/08/ECETOC-TR-077.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 5: Risk Management & Exposure Control

Trustworthy safety relies on redundancy.[1] A single layer of protection (e.g., just a fume hood)
is insufficient for sensitizers.[1]

Hierarchy of Controls Workflow
Diagram 2: Safe Handling Workflow
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Caption: Operational workflow emphasizing containment. Engineering controls take
precedence over PPE.
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Protocol: Decontamination & Quenching

Because anhydrides hydrolyze, waste and spills can be chemically deactivated.[1]
o Preparation: Prepare a solution of 5% Sodium Bicarbonate (

) or dilute Sodium Hydroxide (
) in water.

e Quenching: Slowly add the anhydride waste to the basic solution.[1] The base catalyzes the
hydrolysis to the corresponding dicarboxylic acid salt (3,6-dimethylphthalate), which is non-
volatile and significantly less hazardous.

 Verification: Check pH to ensure neutrality before disposal as chemical waste.

Part 6: Emergency Response Protocols

1. Inhalation (CRITICAL)

o Symptom: Wheezing, chest tightness, coughing.[1][6] Note that symptoms may be delayed
by 4-8 hours.[1]

o Action: Immediately move to fresh air. Do not wait for symptoms to worsen. Medical
evaluation is mandatory due to the risk of laryngeal edema or delayed asthma.[1]

2. Ocular Contact
e Hazard: The anhydride reacts with corneal moisture to form acid, causing severe burns.[1]

¢ Action: Rinse immediately with water for 15 minutes minimum.[1][2][4] Hold eyelids apart.
Time is tissue; seconds of delay can cause permanent opacity.[1]

3. Skin Contact

» Action: Brush off dry powder before wetting (to prevent hydrolysis on skin), then wash with
soap and copious water.[1] If a rash develops, consult a dermatologist; you may have
become sensitized.[1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://datasheets.scbt.com/sc-203189.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://store.apolloscientific.co.uk/storage/msds/OR925180_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC138220250&countryCode=US&language=en
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://ec.europa.eu/health/scientific_committees/docs/annex6_respiratory.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References
¢ PubChem.3,6-Dimethylphthalic anhydride (Compound).[1][3] National Library of Medicine.
[1] Accessed 2026.[1] [Link][1]

* European Chemicals Agency (ECHA).C&L Inventory: 3,6-Dimethylphthalic anhydride.[1][3]
Accessed 2026.[1] [Link]

+ National Institutes of Health (NIH).Reaction of anhydrides with proteins (Mechanism).[1]
PubMed Central.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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